Cas no 304-59-6 (potassium sodium tartrate)

• Product Name: potassium sodium tartrate
• CAS No: 304-59-6
• MF: C₄H₄KNaO₆
• MW: 210.15
• MDL: MFCD00065391
• CID: 36769
• PubChem ID: 329769207
• Update Time: 2024-02-29

potassium sodium tartrate Chemical and Physical Properties

Names and Identifiers

• potassium sodium tartrate
• ALKALINE POTASSIUM SODIUM TARTRATE
• ALKALINE TARTRATE
• ALKALINE TARTRATE SOLUTION B
• FEHLING B SOLUTION
• FEHLING SOLUTION B
• FEHLING-SOXHLET SOLUTION B (ALKALI)
• FEHLING'S REAGENT II
• FEHLING'S REAGENT II FOR SUGARS
• FEHLING'S REAGENT SOLUTION(B)
• FEHLINGS SOLUTION, ALKALINE B
• FEHLING'S SOLUTION B
• FEHLING'S SOLUTION NO 2
• L-(+)-TARTARIC ACID POTASSIUM SODIUM SALT
• ROCHELLE SALT
• ROCHELLE SALTS
• SODIUM POTASSIUM TARTRATE
• 2,3-dihydroxy-[theta-(theta,theta)]-butanedioicacimonopotassiummonos
• 2,3-dihydroxy-butanedioicacimonopotassiummonosodiumsalt
• Butanedioicacid,2,3-dihydroxy-(R-(R*,R*))-,monopotassiummonosodiumsalt
• Potassium sodium tartrate solution
• D-Potassiumsodiumtartrate
• Na tartrate
• Na,K-tartrate
• Rochelle's salt
• Seignette salt
• SodiumPotassiumTartarate
• [R-(R*,R*)]-2,3-Dihydroxybutanedioic acid monopotassium monosodium salt

• MDL： MFCD00065391
• Inchi： 1S/C4H6O6.K.Na/c5-1(3(7)8)2(6)4(9)10;;/h1-2,5-6H,(H,7,8)(H,9,10);;/q;2*+1/p-2
• InChI Key： LJCNRYVRMXRIQR-OLXYHTOASA-L
• SMILES： [C@@H]([C@H](C(=O)[O-])O)(C(=O)[O-])O.[K+].[Na+]

Computed Properties

• Exact Mass: 209.95400
• Monoisotopic Mass: 209.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 121A^2

Experimental Properties

• Color/Form: Colorless orthorhombic crystals or white crystal powder.
• Density: 1.24
• Melting Point: 70~80℃
• Boiling Point: 100 °C
• Flash Point: 209.4°C
• PH: 7.0-8.5 (25℃, 1.5M in H2O)
• PSA: 120.72000
• LogP: -4.79200
• Color/Form: 1.5 M in H2O
• Optical Activity: [α]20/D +22±1°, c = 1% in H2O
• Solubility: Soluble in water, insoluble in ethanol.

potassium sodium tartrate Security Information

• Hazardous Material transportation number：UN 1824 8/PG 2
• WGK Germany：-
• Hazard Category Code： 35
• Safety Instruction： S45-S37/39-S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R35
• Storage Condition：Keep tightly closed in a cool place and tightly closed in a sealed container.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters